Cas no 1225536-25-3 (2-2-(3-fluorophenoxy)ethoxyacetic acid)

• Product Name: 2-2-(3-fluorophenoxy)ethoxyacetic acid
• CAS No: 1225536-25-3
• MF: C₁₀H₁₁FO₄
• MW: 214.190346956253
• CID: 5919824
• PubChem ID: 93698977
• Update Time: 2025-10-28

2-2-(3-fluorophenoxy)ethoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-(3-Fluorophenoxy)ethoxy]acetic acid
• Acetic acid, 2-[2-(3-fluorophenoxy)ethoxy]-
• 2-2-(3-fluorophenoxy)ethoxyacetic acid
• A1-23361
• EN300-1852671
• 1225536-25-3

• Inchi： 1S/C10H11FO4/c11-8-2-1-3-9(6-8)15-5-4-14-7-10(12)13/h1-3,6H,4-5,7H2,(H,12,13)
• InChI Key： VZIIRKDCFAZFEY-UHFFFAOYSA-N
• SMILES： C(O)(=O)COCCOC1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 214.06413699g/mol
• Monoisotopic Mass: 214.06413699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.273±0.06 g/cm3(Predicted)
• Boiling Point: 373.3±27.0 °C(Predicted)
• pka: 3.37±0.10(Predicted)

Additional information on 2-2-(3-fluorophenoxy)ethoxyacetic acid

Recent Advances in the Study of 2-2-(3-fluorophenoxy)ethoxyacetic Acid (CAS: 1225536-25-3)

In recent years, the compound 2-2-(3-fluorophenoxy)ethoxyacetic acid (CAS: 1225536-25-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique fluorophenoxy and ethoxyacetic acid moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

The primary objective of recent research has been to elucidate the structural and functional properties of 2-2-(3-fluorophenoxy)ethoxyacetic acid. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its molecular structure and purity. Additionally, computational modeling has provided insights into its binding affinity and interaction with biological targets, particularly enzymes and receptors involved in inflammatory and metabolic pathways.

One of the most notable findings from recent studies is the compound's anti-inflammatory activity. In vitro and in vivo experiments have demonstrated that 2-2-(3-fluorophenoxy)ethoxyacetic acid can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. This suggests its potential as a lead compound for the development of novel anti-inflammatory drugs. Furthermore, its relatively low toxicity profile, as evidenced by cytotoxicity assays, enhances its appeal for therapeutic use.

Another area of interest is the compound's role in metabolic regulation. Preliminary data indicate that 2-2-(3-fluorophenoxy)ethoxyacetic acid may modulate key metabolic enzymes, such as AMP-activated protein kinase (AMPK), which plays a critical role in energy homeostasis. These findings open new avenues for research into its application in metabolic disorders, including diabetes and obesity.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Current research efforts are directed toward structural modifications and formulation strategies to enhance its therapeutic efficacy. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate its transition from bench to bedside.

In conclusion, 2-2-(3-fluorophenoxy)ethoxyacetic acid (CAS: 1225536-25-3) represents a compelling candidate for further investigation in the chemical biology and pharmaceutical fields. Its dual anti-inflammatory and metabolic regulatory properties, combined with a favorable safety profile, position it as a potential therapeutic agent for a range of diseases. Future studies will be crucial in fully unlocking its clinical potential and addressing existing limitations.